Cas no 96018-04-1 (Urea,N-ethyl-N-[3-(4-fluorophenyl)-5-isothiazolyl]-N'-methyl-N'-(1-methylethyl)-)

• Product name: Urea,N-ethyl-N-[3-(4-fluorophenyl)-5-isothiazolyl]-N'-methyl-N'-(1-methylethyl)-
• CAS No: 96018-04-1
• MF: C₁₆H₂₀FN₃OS
• MW: 321.412905693054
• CID: 817162
• PubChem ID: 175666

Urea,N-ethyl-N-[3-(4-fluorophenyl)-5-isothiazolyl]-N'-methyl-N'-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-ethyl-N-[3-(4-fluorophenyl)-5-isothiazolyl]-N'-methyl-N'-(1-methylethyl)-
• 1-ethyl-1-[3-(4-fluorophenyl)-1,2-thiazol-5-yl]-3-methyl-3-propan-2-ylurea
• N-Ethyl-N-(3-(4-fluorophenyl)-5-isothiazolyl)-N'-methyl-N'-isopropylurea
• 96018-04-1
• SCHEMBL11123536
• Urea, N-ethyl-N-(3-(4-fluorophenyl)-5-isothiazolyl)-N'-methyl-N'-(1-methylethyl)-
• N-Ethyl-N-[3-(4-fluorophenyl)-5-isothiazolyl]-N'-methyl-N'-isopropylurea
• DTXSID2073726

• Inchi： InChI=1S/C16H20FN3OS/c1-5-20(16(21)19(4)11(2)3)15-10-14(18-22-15)12-6-8-13(17)9-7-12/h6-11H,5H2,1-4H3
• InChI Key： NEIAAIFFKJVXOI-UHFFFAOYSA-N
• SMILES： CCN(C1=CC(=NS1)C2=CC=C(C=C2)F)C(=O)N(C)C(C)C

Computed Properties

• Exact Mass: 321.131
• Monoisotopic Mass: 321.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.204
• Boiling Point: 381.6°Cat760mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.577